Cas no 17124-57-1 (3-(6-Nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic Acid)
3-(6-Nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(6-Nitro-2-oxobenzo[d]oxazol-3(2H)-yl)propanoic acid
- 3(2H)-Benzoxazolepropanoicacid, 6-nitro-2-oxo-
- 3-(6-NITRO-2-OXO-1,3-BENZOXAZOL-3(2H)-YL)PROPANOIC ACID
- 3-(6-nitro-2-oxo-1,3-benzoxazol-3-yl)propanoic acid
- 3-(6-nitro-2-oxo-1,3-benzoxazol-3(2H)-yl)propanoate
- SR-01000071672
- 3-(6-Nitro-2-oxobenzo[d]oxazol-3(2H)-yl)propanoicacid
- 17124-57-1
- AKOS000118122
- DTXSID70407143
- Z94599748
- EN300-13833
- CS-0234055
- SR-01000071672-1
- 4-[3,3-Bis(2-methoxyethyl)ureido]benzenesulfonylchloride
- 3-(6-nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic acid
- 3-(6-Nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic Acid
-
- MDL: MFCD07323947
- Inchi: 1S/C10H8N2O6/c13-9(14)3-4-11-7-2-1-6(12(16)17)5-8(7)18-10(11)15/h1-2,5H,3-4H2,(H,13,14)
- InChI Key: UJEWPPYUQITRIB-UHFFFAOYSA-N
- SMILES: O1C(N(CCC(=O)O)C2C=CC(=CC1=2)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 251.03041
- Monoisotopic Mass: 251.030411
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 116
Experimental Properties
- Density: 1.599
- Boiling Point: 480.7°Cat760mmHg
- Flash Point: 244.5°C
- PSA: 112.81
3-(6-Nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N498625-25mg |
3-(6-Nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic Acid |
17124-57-1 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N498625-50mg |
3-(6-Nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic Acid |
17124-57-1 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N498625-250mg |
3-(6-Nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic Acid |
17124-57-1 | 250mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-13833-0.05g |
3-(6-nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic acid |
17124-57-1 | 95% | 0.05g |
$66.0 | 2023-02-09 | |
| Enamine | EN300-13833-0.1g |
3-(6-nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic acid |
17124-57-1 | 95% | 0.1g |
$98.0 | 2023-02-09 | |
| Enamine | EN300-13833-0.25g |
3-(6-nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic acid |
17124-57-1 | 95% | 0.25g |
$142.0 | 2023-02-09 | |
| Enamine | EN300-13833-0.5g |
3-(6-nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic acid |
17124-57-1 | 95% | 0.5g |
$271.0 | 2023-02-09 | |
| Enamine | EN300-13833-1.0g |
3-(6-nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic acid |
17124-57-1 | 95% | 1.0g |
$371.0 | 2023-02-09 | |
| Enamine | EN300-13833-2.5g |
3-(6-nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic acid |
17124-57-1 | 95% | 2.5g |
$726.0 | 2023-02-09 | |
| Enamine | EN300-13833-5.0g |
3-(6-nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic acid |
17124-57-1 | 95% | 5.0g |
$1074.0 | 2023-02-09 |
3-(6-Nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic Acid Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-(6-Nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic Acid
3-(6-Nitro-2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)Propanoic Acid: A Comprehensive Overview
The compound 3-(6-Nitro-2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)Propanoic Acid, identified by the CAS registry number 17124-57-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. The molecule's structure incorporates a benzoxazole core, which is a fused bicyclic system consisting of a benzene ring and an oxazole moiety. The presence of a nitro group at the 6-position of the benzene ring introduces electron-withdrawing effects, which can influence the compound's reactivity and biological activity.
Recent studies have highlighted the importance of benzoxazole derivatives in various chemical and biological contexts. For instance, researchers have explored the role of benzoxazole-containing compounds in anti-cancer drug design. The nitro group in this compound has been shown to enhance the molecule's ability to interact with specific biological targets, potentially making it a candidate for targeted therapy. Additionally, the propanoic acid side chain attached to the benzoxazole core provides flexibility and may facilitate interactions with cellular membranes or proteins.
The synthesis of 3-(6-Nitro-2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)Propanoic Acid involves a multi-step process that typically begins with the preparation of the benzoxazole skeleton. This is often achieved through cyclization reactions involving o-amino phenols and aldehydes or ketones. The introduction of the nitro group is typically carried out via nitration reactions, which require careful control of reaction conditions to ensure regioselectivity. The final step involves the attachment of the propanoic acid group, which can be achieved through various coupling reactions or by modifying existing functional groups within the molecule.
From an application standpoint, this compound has shown promise in several areas. In pharmacology, its ability to modulate cellular signaling pathways has made it a subject of interest for drug developers. For example, studies have demonstrated that benzoxazole derivatives can inhibit certain kinases involved in cancer progression. The nitro group in this compound may also contribute to its antioxidant properties, which could be beneficial in treating oxidative stress-related diseases.
Moreover, the compound's structural versatility makes it a valuable building block in organic synthesis. Its ability to undergo further functionalization allows chemists to explore its potential in creating more complex molecules with diverse biological activities. Recent advancements in green chemistry have also led to more sustainable methods for synthesizing such compounds, reducing their environmental impact.
In terms of material science, the unique electronic properties of benzoxazole derivatives make them candidates for use in organic electronics. The presence of electron-withdrawing groups like the nitro group can influence the molecule's conductivity and stability under various conditions. Researchers are actively exploring these properties to develop new materials for applications such as flexible electronics and sensors.
Despite its potential applications, further research is needed to fully understand the compound's behavior under different conditions and its interactions with biological systems. Collaborative efforts between chemists and biologists are essential to unlock its full potential and address any challenges associated with its use.
In conclusion, 3-(6-Nitro-2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)Propanoic Acid (CAS No. 17124-57-1) stands as a testament to the ingenuity of modern chemistry and its ability to create molecules with diverse applications. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.
17124-57-1 (3-(6-Nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)